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Compound of Interest

Compound Name: 2-Acetylfuran

Cat. No.: B1664036 Get Quote

Essential guidance for the safe handling and disposal of 2-Acetylfuran, ensuring the protection

of laboratory personnel and the integrity of research.

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides essential, immediate safety and logistical

information for 2-Acetylfuran, a compound that, while valuable in synthesis, presents

significant health risks. Adherence to these protocols is critical for maintaining a safe laboratory

environment.

2-Acetylfuran is classified as a hazardous substance, being toxic if swallowed or in contact

with skin, and fatal if inhaled.[1][2][3][4] It is also known to cause serious eye damage and skin

irritation.[1][4][5][6] The following information is designed to provide clear, procedural guidance

to mitigate these risks.

Quantitative Safety Data
A summary of the key quantitative safety data for 2-Acetylfuran is provided in the table below

for easy reference.
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Property Value Source

GHS Classification

Acute Toxicity, Oral (Category

2/3); Acute Toxicity, Dermal

(Category 3); Acute Toxicity,

Inhalation (Category 2);

Serious Eye Damage/Irritation

(Category 1/2)

[2][4][5][6][7]

Signal Word Danger [2][3][4][5][7]

Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with

skinH318/H319: Causes

serious eye

damage/irritationH330: Fatal if

inhaled

[2][3][5][6]

Melting Point 29 - 30 °C / 84.2 - 86 °F [7]

Boiling Point 67 °C / 152.6 °F @ 10 mmHg [7]

Flash Point 71 °C / 159.8 °F [7]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

2-Acetylfuran. The following equipment is mandatory when handling this chemical.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166.[2]

[7][8]

To prevent eye contact which

can cause serious, irreversible

damage.

Hand Protection

Compatible, chemical-resistant

gloves (e.g., PVC).[1][5]

Gloves must be inspected

before use.

To prevent skin absorption,

which is a significant route of

toxic exposure.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[5][7][8] A full-face

respirator may be necessary if

exposure limits are exceeded

or if dust/vapors are

generated.[2][3]

To prevent inhalation, which

can be fatal.

Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[1][5][7] Fire/flame

resistant and impervious

clothing is recommended.[2]

To protect against accidental

spills and skin contact.

Operational Plan for Handling and Disposal
A systematic approach to handling and disposal is essential to minimize risk. The following

step-by-step plan provides guidance for all stages of the process.

1. Preparation:

Engineering Controls: Always handle 2-Acetylfuran in a well-ventilated area, preferably

within a chemical fume hood.[9] Ensure that eyewash stations and safety showers are

readily accessible and in close proximity to the workstation.[5][7][8]
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Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-Acetylfuran.

Assemble PPE: Don all required personal protective equipment as specified in the table

above.

2. Handling and Use:

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[5] Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][7]

Prevent Ingestion: Do not eat, drink, or smoke in the work area.[2][6] Wash hands thoroughly

after handling.[2][5]

Safe Storage: Keep the container tightly closed when not in use and store in a cool, dry, well-

ventilated place, away from incompatible materials such as strong oxidizing agents, strong

bases, and strong reducing agents.[6][7] To maintain product quality, refrigeration may be

required.[7][8]

3. Spill Management:

Minor Spills: For small spills, and if it is safe to do so, use an absorbent material to clean up

the spill.[10] Avoid generating dust.[1][6] Place the waste in a suitable, closed container for

disposal.[1][5]

Major Spills: In the event of a large spill, evacuate the area immediately and alert emergency

responders.[1][11] Do not attempt to clean up a large spill without appropriate training and

equipment.

4. Disposal:

Waste Collection: Collect all waste material, including contaminated absorbent materials and

disposable PPE, in a designated, labeled, and sealed container for hazardous waste.[5]

Regulatory Compliance: Dispose of contents and container to an approved waste disposal

plant in accordance with all local, regional, and national regulations.[2][7] Do not allow the

chemical to enter drains or soil.[5]
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Emergency Procedures
In case of accidental exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[5][10] Remove contact lenses if present and easy to do.[5] Seek immediate

medical attention.[7]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing all contaminated clothing and shoes.[5][7] Immediate medical

attention is required.[7]

Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing.[5] If breathing is difficult or has stopped, administer artificial respiration.[5] Call

a physician immediately.[5]

Ingestion: If swallowed, rinse the mouth with water (only if the person is conscious).[5] Do

NOT induce vomiting. Call a physician or poison control center immediately.[2][5]

Workflow for Safe Handling of 2-Acetylfuran

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.echemi.com/sds/2-acetylfuran-pid_Seven6219.html
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.benchchem.com/product/b1664036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Review SDS

Don PPE

Verify Engineering Controls

Use in Fume Hood

Avoid Contact & Inhalation

Store Properly Spill Occurs Exposure Occurs

Decontaminate Work Area

Wash Hands

Collect Waste

Label Waste Container

Dispose via Approved Vendor

Minor Spill Cleanup Major Spill: Evacuate & Alert Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Acetylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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